Cas no 690646-52-7 (1-(3,4-dimethylphenyl)-2-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)sulfanylethan-1-one)

• Product Name: 1-(3,4-dimethylphenyl)-2-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)sulfanylethan-1-one
• CAS No: 690646-52-7
• MF: C₁₇H₁₆N₄OS
• MW: 324.400141716003
• CID: 6127242
• PubChem ID: 972370
• Update Time: 2025-11-01

1-(3,4-dimethylphenyl)-2-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)sulfanylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dimethylphenyl)-2-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)sulfanylethan-1-one
• 1-(3,4-dimethylphenyl)-2-((1-phenyl-1H-tetrazol-5-yl)thio)ethan-1-one
• Ethanone, 1-(3,4-dimethylphenyl)-2-[(1-phenyl-1H-tetrazol-5-yl)thio]-
• Z19657623
• 690646-52-7
• AKOS000813172
• 1-(3,4-dimethylphenyl)-2-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]ethan-1-one
• 1-(3,4-dimethylphenyl)-2-(1-phenyltetrazol-5-yl)sulfanylethanone
• 1-(3,4-dimethylphenyl)-2-((1-phenyl-1H-tetrazol-5-yl)thio)ethanone
• F1142-2936

• Inchi： 1S/C17H16N4OS/c1-12-8-9-14(10-13(12)2)16(22)11-23-17-18-19-20-21(17)15-6-4-3-5-7-15/h3-10H,11H2,1-2H3
• InChI Key： AOZXINYBIPDLAH-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=C(C)C(C)=C1)CSC1N(C2=CC=CC=C2)N=NN=1

Computed Properties

• Exact Mass: 324.10448232g/mol
• Monoisotopic Mass: 324.10448232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 86Ų

Additional information on 1-(3,4-dimethylphenyl)-2-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)sulfanylethan-1-one

Comprehensive Overview of 1-(3,4-dimethylphenyl)-2-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)sulfanylethan-1-one (CAS No. 690646-52-7)

The compound 1-(3,4-dimethylphenyl)-2-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)sulfanylethan-1-one, identified by its CAS No. 690646-52-7, is a specialized organic molecule that has garnered attention in pharmaceutical and agrochemical research due to its unique structural features. This compound combines a 3,4-dimethylphenyl moiety with a 1-phenyl-1H-1,2,3,4-tetrazol-5-yl sulfanyl group, creating a versatile scaffold for potential applications. Researchers are particularly interested in its sulfur-containing tetrazole ring, which is known for its stability and bioactivity in medicinal chemistry.

In recent years, the demand for heterocyclic compounds like 1-(3,4-dimethylphenyl)-2-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)sulfanylethan-1-one has surged, driven by their role in drug discovery and material science. A common query among scientists is how this compound compares to other tetrazole derivatives in terms of reactivity and solubility. Studies suggest that the sulfanyl linkage enhances its binding affinity to biological targets, making it a candidate for further investigation in enzyme inhibition or receptor modulation.

The synthesis of CAS No. 690646-52-7 typically involves multi-step organic reactions, including aryl-substituted tetrazole formation and thioether coupling. Its molecular weight and logP value are critical parameters for researchers evaluating its pharmacokinetic properties. Notably, the compound’s 3,4-dimethylphenyl group contributes to its lipophilicity, which is a trending topic in discussions about drug delivery systems and bioavailability optimization.

From an industrial perspective, 1-(3,4-dimethylphenyl)-2-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)sulfanylethan-1-one is often explored for its potential in crop protection formulations. Agrochemical companies are investigating its efficacy as a pesticide intermediate, leveraging the tetrazole ring’s resistance to metabolic degradation. Environmental safety and green chemistry principles are also considered during its development, aligning with global trends toward sustainable agriculture.

Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing CAS No. 690646-52-7. Researchers frequently search for spectral data and chromatographic methods to ensure purity and reproducibility. The compound’s thermal stability and solubility profile are additional focal points, especially for formulation scientists working on nanoparticle carriers or controlled-release matrices.

In conclusion, 1-(3,4-dimethylphenyl)-2-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)sulfanylethan-1-one represents a promising area of study at the intersection of chemistry and life sciences. Its multifunctional design addresses contemporary challenges in targeted therapy and sustainable agrochemicals, making it a subject of ongoing innovation. Future research may uncover novel applications, particularly in catalysis or bioimaging, further expanding its scientific and industrial relevance.